Cas no 72653-14-6 (4-Acetyl-4-(Ethoxycarbonyl)Heptane-1,7-Dioic Acid)

• Product Name: 4-Acetyl-4-(Ethoxycarbonyl)Heptane-1,7-Dioic Acid
• CAS No: 72653-14-6
• MF: C₁₂H₁₈O₇
• MW: 274.267124652863
• MDL: MFCD00052373
• CID: 562107
• PubChem ID: 2776054
• Update Time: 2025-06-13

4-Acetyl-4-(Ethoxycarbonyl)Heptane-1,7-Dioic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Acetyl-4-(ethoxycarbonyl)heptanedioic acid
• 1,3,5-Pentanetricarboxylicacid, 3-acetyl-, 3-ethyl ester
• 4-acetyl-4-ethoxycarbonylheptanedioic acid
• 4-acetyl-4-(ethoxycarbonyl)pimelic acid
• 4-Acetyl-4-aethoxycarbonyl-pimelinsaeure
• CCG-242595
• AKOS015892789
• AMY24815
• CS-0038862
• HMS548A22
• SY122874
• FT-0617396
• AS-9700
• 4-Acetyl-4-(ethoxycarbonyl)heptanedioicacid
• Maybridge1_002310
• DivK1c_001062
• W12284
• 72653-14-6
• A9439
• 4-Acetyl-4-(ethoxycarbonyl)heptane-1,7-dioic acid
• MFCD00052373
• XCA65314
• SCHEMBL2454546
• OYYWSHUPASUUHF-UHFFFAOYSA-N
• DTXSID80379786
• CDS1_000022
• CHEBI:183345
• 4-Acetyl-4-(ethoxy carbonyl)heptane dioic acid
• DB-004253
• 4-Acetyl-4-(Ethoxycarbonyl)Heptane-1,7-Dioic Acid

• MDL： MFCD00052373
• Inchi： 1S/C12H18O7/c1-3-19-11(18)12(8(2)13,6-4-9(14)15)7-5-10(16)17/h3-7H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： OYYWSHUPASUUHF-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C)=O)(CCC(=O)O)CCC(=O)O)=O

Computed Properties

• Exact Mass: 274.10500
• Monoisotopic Mass: 274.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: -0.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: 105 °C
• Boiling Point: 504.5±50.0 °C at 760 mmHg
• Flash Point: 191.1±23.6 °C
• Refractive Index: 1.489
• PSA: 117.97000
• LogP: 0.85450
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

4-Acetyl-4-(Ethoxycarbonyl)Heptane-1,7-Dioic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on 4-Acetyl-4-(Ethoxycarbonyl)Heptane-1,7-Dioic Acid

Comprehensive Overview of 4-Acetyl-4-(Ethoxycarbonyl)Heptane-1,7-Dioic Acid (CAS No. 72653-14-6)

4-Acetyl-4-(Ethoxycarbonyl)Heptane-1,7-Dioic Acid (CAS No. 72653-14-6) is a specialized organic compound with a unique molecular structure, combining acetyl, ethoxycarbonyl, and dioic acid functional groups. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug synthesis and material science. Its multifunctional properties make it a valuable intermediate in the development of novel therapeutics and biodegradable polymers, aligning with the growing demand for sustainable chemistry solutions.

The compound’s chemical structure features a heptane backbone substituted with acetyl and ethoxycarbonyl groups at the 4-position, along with carboxylic acid groups at the 1 and 7 positions. This configuration enables diverse reactivity, facilitating its use in cross-coupling reactions and esterification processes. Researchers are particularly interested in its role as a building block for complex molecules, especially in the synthesis of bioactive compounds targeting metabolic disorders and inflammation—a hot topic in modern medicinal chemistry.

In recent years, the demand for eco-friendly chemical intermediates has surged, driven by global sustainability initiatives. 4-Acetyl-4-(Ethoxycarbonyl)Heptane-1,7-Dioic Acid aligns with this trend, as its derivatives show promise in green chemistry applications. For instance, its potential use in biodegradable plastics and non-toxic coatings has been explored, addressing concerns about environmental pollution. This positions the compound as a candidate for industries seeking alternatives to petroleum-based materials.

From a synthetic perspective, the compound’s versatile reactivity allows for modifications tailored to specific applications. Its ethoxycarbonyl group can undergo hydrolysis or transesterification, while the acetyl group participates in condensation reactions. Such flexibility is critical for designing customized molecular architectures, a key focus in precision medicine and advanced material engineering. These attributes have led to its inclusion in high-throughput screening libraries for drug discovery.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 4-Acetyl-4-(Ethoxycarbonyl)Heptane-1,7-Dioic Acid and its derivatives. Purity and stability assessments are essential, given its role in sensitive applications. Researchers often optimize storage conditions to prevent degradation, ensuring consistent performance in downstream processes. This attention to detail reflects the compound’s importance in high-value chemical synthesis.

The compound’s relevance extends to academic research, where it serves as a model for studying steric effects and electronic influences in polyfunctional molecules. Computational chemistry studies leveraging molecular docking and DFT calculations have further elucidated its behavior, contributing to the broader understanding of structure-activity relationships. Such insights are invaluable for designing next-generation catalysts and functional materials.

In summary, 4-Acetyl-4-(Ethoxycarbonyl)Heptane-1,7-Dioic Acid (CAS No. 72653-14-6) represents a convergence of innovation and practicality in modern chemistry. Its multifunctional design, combined with emerging applications in sustainable technologies and drug development, underscores its significance. As industries and researchers continue to prioritize efficiency and environmental responsibility, this compound is poised to play a pivotal role in shaping future scientific advancements.